Cas no 2097954-47-5 (2-chloro-1-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)ethan-1-one)

• Product Name: 2-chloro-1-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)ethan-1-one
• CAS No: 2097954-47-5
• MF: C₉H₁₂ClF₂NO
• MW: 223.647488594055
• CID: 5723352
• PubChem ID: 121202129
• Update Time: 2025-05-24

2-chloro-1-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(4,4-difluoro-1,3,3a,5,6,6a-hexahydrocyclopenta[c]pyrrol-2-yl)ethanone
• F1907-5940
• 2097954-47-5
• AKOS026710309
• 2-chloro-1-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)ethan-1-one
• Ethanone, 2-chloro-1-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-

• Inchi： 1S/C9H12ClF2NO/c10-3-8(14)13-4-6-1-2-9(11,12)7(6)5-13/h6-7H,1-5H2
• InChI Key： MFNDBLHLLINLTN-UHFFFAOYSA-N
• SMILES： ClCC(N1CC2CCC(C2C1)(F)F)=O

Computed Properties

• Exact Mass: 223.0575480g/mol
• Monoisotopic Mass: 223.0575480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 311.7±42.0 °C(Predicted)
• pka: -2.89±0.40(Predicted)

Additional information on 2-chloro-1-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)ethan-1-one

2-Chloro-1-(4,4-Difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)ethan-1-one: A Comprehensive Overview

2-Chloro-1-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)ethan-1-one (CAS No. 2097954-47-5) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique combination of functional groups and structural motifs, making it a valuable subject for both theoretical and applied research. The molecule consists of a chloroalkyl group attached to a fluorinated bicyclic system, which contributes to its distinctive chemical properties.

The CAS number 2097954-47-5 uniquely identifies this compound in scientific literature and regulatory databases. Its chemical structure, featuring a chlorinated ethanone moiety fused with a difluorinated hexahydrocyclopentapyrrole ring, exhibits remarkable stability and reactivity under various conditions. Recent studies have highlighted its potential applications in drug design, where its structural complexity offers opportunities for targeting specific biological pathways.

One of the most intriguing aspects of 2-chloro-1-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)ethan-1-one is its ability to participate in versatile chemical transformations. Researchers have explored its reactivity in nucleophilic substitution reactions, where the chlorinated group serves as an excellent leaving group. This property has been leveraged in the synthesis of bioactive molecules, including antiviral agents and anticancer drugs. The fluorinated bicyclic system further enhances the compound's stability and bioavailability, making it a promising candidate for pharmaceutical applications.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the fluorinated ring system exerts significant electronic effects on the adjacent carbonyl group, influencing the overall reactivity of the molecule. These findings have been instrumental in guiding the design of more efficient synthetic routes and optimizing its properties for specific uses.

In addition to its chemical significance, 2-chloro-1-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)ethan-1-one has also been studied for its potential in materials science. Its unique combination of structural rigidity and functional groups makes it a candidate for applications in polymer chemistry and nanotechnology. Researchers have investigated its role as a building block for constructing advanced materials with tailored mechanical and electronic properties.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the bicyclic system through ring-closing metathesis and subsequent functionalization to introduce the chloroalkyl group. Recent innovations in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

From an environmental perspective, understanding the degradation pathways of 2-chloro-1-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)ethan-1-one is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes hydrolytic cleavage at the carbonyl group, leading to the formation of less complex byproducts. These insights are essential for developing sustainable practices in its production and disposal.

In conclusion, 2-chloro-1-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)ethan-1-one (CAS No. 2097954-47-5) stands as a testament to the ingenuity of modern organic chemistry. Its intricate structure, versatile reactivity, and potential applications across multiple disciplines underscore its importance as a subject of ongoing research. As scientific advancements continue to unfold, this compound is poised to play an even greater role in shaping future innovations in chemistry and beyond.